Cas no 61485-97-0 (Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester)

• Product Name: Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester
• CAS No: 61485-97-0
• MF: C₂₀H₁₆O₂S
• MW: 320.404844284058
• CID: 477639
• PubChem ID: 12290662
• Update Time: 2025-04-19

Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester
• S-(4-methylphenyl) 2-phenoxybenzenecarbothioate
• 61485-97-0
• DTXSID60484928

• Inchi： 1S/C20H16O2S/c1-15-11-13-17(14-12-15)23-20(21)18-9-5-6-10-19(18)22-16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key： RLENXUWZPXZDJZ-UHFFFAOYSA-N
• SMILES： S(C(C1=CC=CC=C1OC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 320.08718
• Monoisotopic Mass: 320.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3